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Compound of Interest

5-lodo-2-methylpyrimidin-4(3H)-
Compound Name:

one
CAS No.: 111079-41-5
Cat. No.: B034481

Get Quote

Executive Summary & Molecule Profile

5-lodo-2-methylpyrimidin-4(3H)-one is a critical heterocyclic building block in medicinal
chemistry, particularly valued as a scaffold for palladium-catalyzed cross-coupling reactions
(Suzuki-Miyaura, Sonogashira). Its structure features a pyrimidine core functionalized with a
methyl group at the C2 position and an iodine atom at the C5 position. The iodine substituent
renders the molecule highly reactive toward nucleophilic substitution and organometallic
coupling, while the lactam moiety (4-one) provides hydrogen bond donor/acceptor sites
essential for biological target engagement.

Chemical Identity
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Property Detail

IUPAC Name 5-lodo-2-methylpyrimidin-4(3H)-one

5-lodo-2-methyl-4-pyrimidinol; 5-lodo-2-methyl-
Common Synonyms o
4-hydroxypyrimidine

Molecular Formula

Molecular Weight 236.01 g/mol

Note: Often indexed under tautomer 16076-88-5

CAS Number or related derivatives; exact CAS varies by
catalog.[1]
Core Scaffold Pyrimidin-4(3H)-one

Synthesis & Preparation Protocols

The most robust route to 5-iodo-2-methylpyrimidin-4(3H)-one involves the electrophilic
iodination of the commercially available precursor, 2-methylpyrimidin-4(3H)-one. This approach
avoids the use of unstable iodinated starting materials and allows for late-stage
functionalization.

Primary Synthetic Route: Electrophilic lodination

Mechanism: The reaction proceeds via an electrophilic aromatic substitution (

) mechanism. The electron-rich C5 position of the pyrimidinone ring attacks the electrophilic
iodine species generated in situ.

Reagents:
e Substrate: 2-Methylpyrimidin-4(3H)-one (CAS 2941-23-3)
« lodinating Agent: lodine (

) or N-lodosuccinimide (NIS)

o Base/Solvent: Aqueous NaOH (Green method) or DMF (for NIS)
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Detailed Protocol (Aqueous

INaOH Method)

This method is favored for its scalability and "green” profile, minimizing organic solvent waste.

o Dissolution: Charge a round-bottom flask with 2-methylpyrimidin-4(3H)-one (10.0 mmol) and
dissolve in 1M NaOH (20 mL). Ensure the solution is clear (formation of the sodium salt).

e Addition: Cool the solution to 0-5 °C. Add lodine (

) (11.0 mmol) portion-wise over 15 minutes. The dark color of iodine should fade as it reacts.

e Reaction: Stir at room temperature for 2—4 hours. Monitor by TLC (Ethyl Acetate/Methanol
9:1) or LC-MS.[2][3] The starting material (

) converts to the less polar iodinated product (

).

» Quench & Isolation: Acidify the mixture carefully with Acetic Acid or 1M HCI to pH ~5-6. The
product will precipitate as a white to off-white solid.

« Purification: Filter the solid, wash with cold water (2 x 10 mL) and 10% sodium thiosulfate
solution (to remove trace

). Recrystallize from Ethanol/Water if necessary.

Start: Add 1M NaOH Add 12 (Solid) Acidify (pH 5-6) Filtration & Wash
2-Methylpyrimidin-4(3H)-one (Form Na-Salt) 0-5°C, Stir 3h Precipitation (H20 / Na2S203)

Product:
5-lodo-2-methylpyrimidin-4(3H)-one

Click to download full resolution via product page

Caption: Step-by-step workflow for the aqueous iodination of 2-methylpyrimidin-4(3H)-one.

Spectroscopic Characterization
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The introduction of the iodine atom at C5 induces distinct shifts in the NMR spectra compared

to the non-iodinated precursor.

Nuclear Magnetic Resonance (NMR) Data

Solvent: DMSO-

is recommended due to the poor solubility of pyrimidinones in

HNMR (Prntnn)

Shift (
Position
ppm)

Multiplicity

Integral

Diagnostic
Note

NH (N3) 12.5-13.0

Broad Singlet

1H

Exchangeable
with

. Indicates

lactam form.

H-6 8.35-8.50

Singlet

1H

Key Diagnostic:
Significant
downfield shift
VS. precursor
(typically ~7.8
ppm) due to the
adjacent lodine

and Nitrogen.

CH
2.30 - 2.40
(€2)

Singlet

3H

Characteristic
methyl group on
the pyrimidine

ring.

C NMR (Carbon)
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Shift (
Position Assignment Structural Insight
ppm)
Consistent with
C-4 160.0 — 162.0 C=0 (Carbonyl) amide/lactam
carbonyl.
o C2 position flanked by
C-2 156.0 — 158.0 C=N (Imine-like) )
two nitrogens.
Deshielded aromatic
C-6 152.0 - 154.0 CH
carbon.
Critical Diagnostic:
Upfield shift due to the
"Heavy Atom Effect”
C-5 70.0-85.0 C-l
of lodine. Normal
aromatic C-H is ~110-
120 ppm.
CH 21.0 - 22.0 Methyl Standard methyl shift.

Mass Spectrometry (MS)[2]

 lonization Mode: ESI (+) (Electrospray lonization, Positive mode)

Molecular lon

: Calculated: 236.99; Observed: 237.0

o Fragmentation: Loss of lodine (

) may be observed at high collision energies.

Infrared Spectroscopy (FT-IR)

: 3100-3200 cm

(Broad stretch, lactam NH).

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e :1650-1680 cm
(Strong amide carbonyl stretch).
e :1550-1600 cm

(Pyrimidine ring skeletal vibrations).

Structural Analysis: Tautomerism

A critical aspect of working with 5-iodo-2-methylpyrimidin-4(3H)-one is understanding its
tautomeric equilibrium. In solution, the molecule exists in equilibrium between the lactam (keto)
and lactim (enol) forms.

e Solid State & Polar Solvents (DMSO, MeOH): Predominantly the Lactam (4-one) form.
o Basic Conditions / Silylation: Trapped as the Lactim (O-substituted) form.

This equilibrium dictates reactivity:

¢ N-Alkylation:[4] Occurs at N3 under neutral/basic conditions.

o O-Alkylation: Favored with silver salts or specific hard electrophiles.

Ay g | Tautomerization | -2G07Form (o)
(Polar Solvents) (Gas Phase / Non-polar)

Click to download full resolution via product page
Caption: Equilibrium between the dominant lactam form (left) and the lactim form (right).

Applications in Drug Discovery[4]

The 5-iodo-2-methylpyrimidin-4(3H)-one scaffold serves as a versatile "linchpin” in
convergent synthesis.

e Suzuki-Miyaura Coupling: The C5-lodine bond is highly labile toward Pd(0) oxidative
addition. It couples readily with aryl/heteroaryl boronic acids to install biaryl systems common
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in kinase inhibitors.

e Sonogashira Coupling: Reaction with terminal alkynes yields 5-alkynylpyrimidines,
precursors to fused bicyclic systems (e.g., pyrrolopyrimidines).

o Heck Reaction: Coupling with acrylates or styrenes to extend the carbon chain.

Reactivity Map

5-lodo-2-methylpyrimidin-4(3H)-one

Suzuki Coupling Sonogashira Coupling POCI3 Treatment
(Ar-B(OH)2, Pd(0)) (R-C=CH, Cul, Pd(0)) -> 4-Chloro-5-iodo-2-methylpyrimidine
-> 5-Aryl derivatives -> 5-Alkynyl derivatives (Activated for SNATr)

Click to download full resolution via product page

Caption: Primary synthetic transformations accessible from the 5-iodo scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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